Cas no 84375-73-5 (Benzoicacid, 4-hydroxy-3-methoxy-, decyl ester)

• Product Name: Benzoicacid, 4-hydroxy-3-methoxy-, decyl ester
• CAS No: 84375-73-5
• MF: C₁₈H₂₈O₄
• MW: 308.412526130676
• CID: 733863
• PubChem ID: 226358
• Update Time: 2025-04-19

Benzoicacid, 4-hydroxy-3-methoxy-, decyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-hydroxy-3-methoxy-, decyl ester
• decyl 4-hydroxy-3-methoxybenzoate
• DTXSID90280415
• SCHEMBL11222190
• 84375-73-5
• ULBUCEMCRUBRLL-UHFFFAOYSA-N
• NSC-16738
• NSC16738
• n-decyl vanillate

• Inchi： 1S/C18H28O4/c1-3-4-5-6-7-8-9-10-13-22-18(20)15-11-12-16(19)17(14-15)21-2/h11-12,14,19H,3-10,13H2,1-2H3
• InChI Key： ULBUCEMCRUBRLL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)O)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 308.198759
• Monoisotopic Mass: 308.198759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.033
• Boiling Point: 425.5°Cat760mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.503

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives